N-(3-acetamido-1H-pyrazol-5-yl)acetamide
Description
N-(3-acetamido-1H-pyrazol-5-yl)acetamide, also known as N-acetyl-3-aminopyrazole, is a pyrazole-based amide compound that has been widely studied for its potential applications in a variety of scientific fields. It has been used as a model compound for various biochemical and physiological studies, and has been studied for its potential use in drug discovery and design. N-acetyl-3-aminopyrazole has been found to possess a number of unique properties, such as its ability to act as an inhibitor of several enzymes, and its ability to bind to proteins and other molecules.
Scientific Research Applications
Coordination Chemistry and Antioxidant Activity
Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized. These complexes demonstrate significant antioxidant activity through various hydrogen bonding interactions, leading to supramolecular architectures. This research suggests potential applications in designing new antioxidant compounds and understanding the role of coordination chemistry in biological systems (Chkirate et al., 2019).
Antimycobacterial Agents
A series of novel 3-trifluoromethyl pyrazolo-1,2,3-triazole hybrids starting from pyrazole-acetamide compounds have been synthesized and evaluated for their antimycobacterial activity. These compounds exhibit promising antimycobacterial properties, indicating potential therapeutic applications against tuberculosis (Emmadi et al., 2015).
Synthesis of Unsymmetrical Pyrazolo[1,5-a]-1,3,5-Triazines
The reaction of 3-aminopyrazole with imidate esters has led to the synthesis of N-(pyrazol-3-yl)acetamidine, further used to create unsymmetrically substituted pyrazolo[1,5-a]-1,3,5-triazines. This synthesis method offers a novel approach to preparing fused triazines, which could be of interest in materials science and pharmaceutical chemistry (Novinson et al., 1974).
Anti-inflammatory Activity
Research on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives has shown significant anti-inflammatory activity. These findings highlight potential applications in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).
properties
IUPAC Name |
N-(3-acetamido-1H-pyrazol-5-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O2/c1-4(12)8-6-3-7(11-10-6)9-5(2)13/h3H,1-2H3,(H3,8,9,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIIWUERQTBQHCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=NN1)NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide](/img/structure/B427391.png)
![3-[(1,3-benzothiazol-2-ylsulfanyl)acetyl]-8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole](/img/structure/B427393.png)
![isopropyl 5-(3-morpholin-4-ylpropanoyl)-10,11-dihydro-5H-dibenzo[b,f]azepin-3-ylcarbamate](/img/structure/B427394.png)
![S-[2-(8-cyclohexyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-2-oxoethyl] O-ethyl dithiocarbonate](/img/structure/B427396.png)
![3-[(1,3-benzoxazol-2-ylsulfanyl)acetyl]-8-cyclohexyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole](/img/structure/B427399.png)
![2-(8-cyclohexyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)-2-oxoethyl 5-phenyl-1H-imidazol-2-yl sulfide](/img/structure/B427400.png)
![[2-(12-Cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraen-4-yl)-2-oxoethyl] morpholine-4-carbodithioate](/img/structure/B427401.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-diphenyl-1,3-thiazol-2-amine](/img/structure/B427402.png)
![N-(3-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-diphenyl-1,3-thiazol-2(3H)-ylidene)benzamide](/img/structure/B427405.png)
![2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide](/img/structure/B427409.png)